Cas no 2171622-40-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid
• CAS No: 2171622-40-3
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 5905687
• PubChem ID: 165807578
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-methyl-1H-pyrazol-5-yl)carbamoyl]butanoic acid
• 2171622-40-3
• EN300-1541226

• Inchi： 1S/C24H24N4O5/c1-28-21(12-13-25-28)27-23(31)20(10-11-22(29)30)26-24(32)33-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12-13,19-20H,10-11,14H2,1H3,(H,26,32)(H,27,31)(H,29,30)
• InChI Key： FKDVOFWBIUSZQV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=CC=NN1C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic Acid (CAS No. 2171622-40-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid, identified by its CAS number 2171622-40-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of fluorene, methoxycarbonyl, amino, and pyrazole moieties. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structural composition of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid is highly relevant to modern drug discovery efforts. The presence of the fluorene moiety, known for its stability and luminescent properties, suggests potential applications in bioimaging and diagnostic tools. Additionally, the methoxycarbonyl group enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations. The amino and pyrazole groups contribute to its interactions with biological targets, making it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The pyrazole ring in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid is particularly noteworthy, as it has been extensively studied for its ability to interact with various enzymes and receptors involved in inflammation. For instance, derivatives of pyrazole have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators such as prostaglandins.

Moreover, the fluorene moiety in this compound can serve as a fluorescent probe for real-time monitoring of biological processes. Fluorescent compounds are increasingly being utilized in high-throughput screening assays to identify potential drug candidates. The combination of fluorescence with other functional groups allows for the development of multi-modal imaging agents that can provide both structural and functional insights into biological systems.

The butanoic acid side chain in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid adds another layer of complexity to its chemical behavior. Butanoic acid derivatives have been explored for their antimicrobial and anti-inflammatory properties. When incorporated into a molecule like this one, it can enhance binding affinity to specific biological targets while maintaining overall stability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-5-yl)carbamoylbutanoic acid and target proteins. These computational approaches have accelerated the drug discovery process by allowing for rapid screening of large libraries of compounds.

In clinical settings, the development of novel therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using cell-based assays and animal models have provided valuable insights into the potential applications of 4-(1-methyl-H-pyrazol.... For example, studies have shown that derivatives of this compound can modulate immune cell function and reduce inflammation in models of chronic diseases such as rheumatoid arthritis.

The methoxycarbonyl group in this molecule also plays a crucial role in its pharmacokinetic profile. This functional group enhances metabolic stability while improving solubility in aqueous environments. As a result, compounds containing methoxycarbonyl groups often exhibit better bioavailability compared to their non-substituted counterparts.

The synthesis of complex organic molecules like 4-(...)carbamoylbutanoic acid requires meticulous planning and execution. Advanced synthetic techniques such as multi-step organic synthesis and combinatorial chemistry have enabled researchers to construct intricate molecular frameworks with high precision. These methods have been instrumental in creating novel analogs with tailored biological activities.

The integration of cutting-edge technologies into drug discovery has revolutionized the way new therapeutics are developed. High-throughput screening (HTS), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are just a few examples of tools that have transformed the field. By combining these technologies with traditional experimental approaches, researchers can accelerate the identification and optimization of lead compounds.

In conclusion, 4-{(...)}carbamoylbutanoic acid, with its CAS number 2171622..., represents a significant advancement in pharmaceutical research. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents with potential applications in various diseases. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.